Cas no 16877-79-5 (1,4-Cyclohexadiene-1,4-dicarboxylicacid, 2,5-dihydroxy-, 1,4-diethyl ester)

• Product Name: 1,4-Cyclohexadiene-1,4-dicarboxylicacid, 2,5-dihydroxy-, 1,4-diethyl ester
• CAS No: 16877-79-5
• MF: C₁₂H₁₆O₆
• MW: 256.251844406128
• MDL: MFCD00127981
• CID: 213666
• PubChem ID: 54679331
• Update Time: 2025-08-01

1,4-Cyclohexadiene-1,4-dicarboxylicacid, 2,5-dihydroxy-, 1,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene-1,4-dicarboxylicacid, 2,5-dihydroxy-, 1,4-diethyl ester
• diethyl 2,5-dihydroxycyclohexa-1,4-diene-1,4-dicarboxylate
• 1,4-Dihydroxycyclohexa-1,4-dien-2,5-dicarbonsaeured
• 1,5-dihydroxy-1,4-cyclohexadiene
• 2,5-bis[ethoxy(hydroxy)methylidene]cyclohexane-1,4-dione
• 2.5-Dihydroxy-cyclohexadien-(1.4)-dicarbonsaeure-(1.4)-diaethylester
• Diaethylsuccinylsuccinsaeureester
• diethyl 2,5-dihydroxy-1,4-cyclohexadiene-1,4-dicarboxylate
• diethyl 2,5-dioxo-1,4-cyclohexanedicarboxylate
• diethyl ester of 1,4-dihydroxy-2,5-dicarboxy-1,4-cyclohexadiene
• Diethyl succinylsuccinate
• Diethylsuccinoylsuccinate
• SCHEMBL7588914
• NSWNRIHCLWQMCD-UHFFFAOYSA-N
• AKOS002291818
• NSC-177976
• diethyl2,5-dihydroxycyclohexa-1,4-diene-1,4-dicarboxylate
• diethyl succinoylsuccinate
• 1,4-Bis(ethoxycarbonyl)-2,5-dihydroxy-1,4-cyclohexadiene
• SR-01000248163
• NSC177976
• UNII-7ST9KV5XVD
• 1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-dihydroxy-, 1,4-diethyl ester
• SR-01000248163-1
• DTXSID80715660
• 2,5-DIHYDROXY-1,4-CYCLOHEXADIENE-1,4-DICARBOXYLIC ACID DIETHYL ESTER
• NSC 177976
• CS-0336898
• 1,4-dicarboxylic acid, 2,5-dihydroxy-, diethyl ester
• 16877-79-5
• 7ST9KV5XVD
• Y13499
• 1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-dihydroxy-, diethyl ester
• 1,4-DIETHYL 2,5-DIHYDROXYCYCLOHEXA-1,4-DIENE-1,4-DICARBOXYLATE

• MDL： MFCD00127981
• Inchi： 1S/C12H16O6/c1-3-17-11(15)7-5-10(14)8(6-9(7)13)12(16)18-4-2/h13-14H,3-6H2,1-2H3
• InChI Key： NSWNRIHCLWQMCD-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OCC)CC(=C(C(=O)OCC)C1)O

Computed Properties

• Exact Mass: 256.09500
• Monoisotopic Mass: 256.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.341
• Boiling Point: 422.2°Cat760mmHg
• Flash Point: 160.2°C
• Refractive Index: 1.556
• PSA: 93.06000
• LogP: 1.53060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 1,4-Cyclohexadiene-1,4-dicarboxylicacid, 2,5-dihydroxy-, 1,4-diethyl ester

Comprehensive Analysis of 1,4-Cyclohexadiene-1,4-dicarboxylicacid, 2,5-dihydroxy-, 1,4-diethyl ester (CAS No. 16877-79-5)

The compound 1,4-Cyclohexadiene-1,4-dicarboxylicacid, 2,5-dihydroxy-, 1,4-diethyl ester (CAS No. 16877-79-5) is a highly specialized organic molecule with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structure, featuring a cyclohexadiene core with dicarboxylic acid and hydroxy functional groups, makes it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in developing sustainable and high-performance materials.

One of the most searched questions related to this compound is: "What are the industrial uses of 1,4-Cyclohexadiene-1,4-dicarboxylicacid derivatives?" The answer lies in its role as a precursor for polymers and coatings. The diethyl ester modification enhances its solubility, making it easier to incorporate into various formulations. This property is particularly valuable in the development of eco-friendly coatings, a topic gaining traction due to the global push for greener alternatives.

Another trending topic is the application of 2,5-dihydroxy derivatives in pharmaceutical research. The presence of hydroxyl groups in the compound allows for further functionalization, enabling the synthesis of bioactive molecules. Recent studies have explored its potential in designing antioxidant and anti-inflammatory agents, aligning with the growing demand for novel therapeutic compounds. Users often search for "CAS 16877-79-5 in drug discovery", highlighting its relevance in modern medicine.

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